Cas no 3988-99-6 (2-(2-Thienylsulfanyl)thiophene)

• Product Name: 2-(2-Thienylsulfanyl)thiophene
• CAS No: 3988-99-6
• MF: C₈H₆S₃
• MW: 198.328238010406
• MDL: MFCD00052047
• CID: 315867
• PubChem ID: 138094
• Update Time: 2025-04-19

2-(2-Thienylsulfanyl)thiophene Chemical and Physical Properties

Names and Identifiers

• Thiophene,2,2'-thiobis-
• 2-(2-thienylthio)thiophene
• Di-2-thienyl sulfide
• 2-thiophen-2-ylsulfanylthiophene
• 2-(1H-IMIDAZOL-1-YL)ETHYLAMINE DIHYDROCHLORIDE
• 2-(2-Thienylsulfanyl)thiophene
• 2,2'-sulfanediyldithiophene
• bis(2-thienyl) sulfide
• bis(thien-2-yl)sulfide
• bis(thiophen-2-yl)sulfane
• di(2-thienyl) sulfide
• di(thiophen-2-yl)sulfane
• dithiophen-2-ylsulfide
• Thiophene,2,2'-thiobis
• Dithienyl sulphide
• CS-0314819
• 2-(thiophen-2-ylthio)thiophene
• 2-thiophen-2-ylsulfanyl-thiophene
• Di-(2-thienyl)sulfide
• 2-thienyl sulfide
• 3988-99-6
• FT-0608521
• AKOS015919087
• A824778
• SCHEMBL2432241
• AS-58939
• 2-(2-Thienylsulfanyl)thiophene #
• 2-(thiophen-2-ylsulfanyl)thiophene
• di(2-thienyl) sulphide
• DTXSID70192921
• Thiophene, 2,2'-thiobis-
• MFCD00052047
• STL328645

• MDL： MFCD00052047
• Inchi： 1S/C8H6S3/c1-3-7(9-5-1)11-8-4-2-6-10-8/h1-6H
• InChI Key： AKYIWBKPINOXJY-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)C1=CC=CS1

Computed Properties

• Exact Mass: 197.96300
• Monoisotopic Mass: 197.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.8A^2
• XLogP3: 4

Experimental Properties

• Density: 1.311
• Boiling Point: 102-104℃/0.9mm
• Flash Point: >100°(212°F)
• Refractive Index: 1.6490
• PSA: 81.78000
• LogP: 3.96080
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(2-Thienylsulfanyl)thiophene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers